(-)-Azaspiracid 3

• InChI: InChI=1S/C46H69NO12/c1-26-19-35-40-37(24-44(57-40)30(5)18-27(2)25-47-44)55-43(22-26,54-35)23-29(4)39-28(3)13-15-45(51,58-39)41(50)36-21-34-33(52-36)20-31(6)46(56-34)17-16-42(59-46)14-9-11-32(53-42)10-7-8-12-38(48)49/h7,9-10,14,26-28,30-37,39-41,47,50-51H,4,8,11-13,15-25H2,1-3,5-6H3,(H,48,49)/b10-7+/t26-,27+,28+,30-,31+,32-,33+,34+,35+,36-,37+,39+,40+,41+,42+,43+,44-,45-,46-/m1/s1
• InChI Key: CWFCYVRIWJMEIN-XGWIYJPWSA-N
• Canonical SMILES: CC1CCC(OC1C(=C)CC23CC(CC(O2)C4C(O3)CC5(O4)C(CC(CN5)C)C)C)(C(C6CC7C(O6)CC(C8(O7)CCC9(O8)C=CCC(O9)C=CCCC(=O)O)C)O)O
• Isomeric SMILES: C[C@H]1CC[C@@](O[C@@H]1C(=C)C[C@@]23C[C@@H](C[C@H](O2)[C@H]4[C@@H](O3)C[C@@]5(O4)[C@@H](C[C@@H](CN5)C)C)C)([C@H]([C@H]6C[C@H]7[C@@H](O6)C[C@@H]([C@@]8(O7)CC[C@@]9(O8)C=CC[C@H](O9)/C=C/CCC(=O)O)C)O)O
• Molecular Formula: C46H69NO12
• DSSTOX Substance ID: DTXSID40849596
• Molecular Weight: 828.0 g/mol
• CAS No.: 265996-93-8

Description

(-)-Azaspiracid 3, also known as this compound, is a useful research compound. Its molecular formula is C46H69NO12 and its molecular weight is 828.053. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Azaspiracids, including (-)-Azaspiracid 3, trigger neuronal death in neocortical neurons through both necrotic and apoptotic mechanisms, dependent on a caspase signaling pathway. These toxins influence Ca2+ homeostasis in neurons, with a distinct structure-activity relationship for inhibition of Ca2+ oscillations (Cao et al., 2010).

• Azaspiracid-4, a related compound, inhibits Ca2+ entry via stored operated channels in human T lymphocytes, demonstrating a unique effect on plasma membrane Ca2+ channels. This effect is different from other azaspiracid analogs (Alfonso et al., 2005).

• The cytotoxic effects of azaspiracid-1 on primary neuronal cultures provide insight into the structure-activity relationship of azaspiracids. The complete chemical structure of azaspiracids is necessary for their neurotoxic effects, with different fragments of the molecule showing varied impacts on cytosolic calcium concentration and cell viability (Vale et al., 2007).

• Azaspiracids modulate intracellular pH levels in human lymphocytes, with different analogs exhibiting varied effects on intracellular pH and its coupling with intracellular Ca2+ (Alfonso et al., 2006).

• Azaspiracid-1 alters the E-cadherin pool in epithelial cells, affecting cell proliferation and cell-cell adhesion. This effect is specific to certain cadherins and does not correlate with changes in F-actin levels (Ronzitti et al., 2006).

• A comprehensive review on azaspiracid shellfish poisoning, including the chemistry, ecology, and toxicology of AZAs, emphasizes their impact on human health. This review highlights the regulatory limits established to protect human health and the widespread occurrence of these toxins (Twiner et al., 2008).

Mechanism of Action

Action Environment

Environmental factors play a crucial role:

References:

• Azaspiracid - Wikipedia
• Azaspiracid: An Emerging Algal Toxin
• Targeting Chloride Ion Channels: New Insights into the Mechanism of Action of the Marine Toxin Azaspiracid
• Azaspiracid Toxins: Toxicological Profile
• Phycotoxins: Chemistry, Mechanisms of Action, and Shellfish Toxin Syndromes